6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid

• IUPAC Name: 6-(3,3,3-trifluoropropylcarbamoyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C10H9F3N2O3/c11-10(12,13)4-5-14-8(16)6-2-1-3-7(15-6)9(17)18/h1-3H,4-5H2,(H,14,16)(H,17,18)
• InChI Key: NGOXWLOONFBVJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)C(=O)O)C(=O)NCCC(F)(F)F
• Molecular Formula: C10H9F3N2O3
• Molecular Weight: 262.18 g/mol

Description

6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid, also known as TFP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid has been used in various scientific research applications, including as a fluorescent probe for detecting metal ions and as a ligand for metal catalysts. Additionally, 6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid has been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid is not fully understood, but it is believed to act through its ability to chelate metal ions and modulate their activity. 6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid has been shown to inhibit the activity of metalloproteases, which are enzymes involved in various physiological processes, including cell migration and tissue remodeling.
Biochemical and Physiological Effects:
6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid has been shown to have various biochemical and physiological effects, including reducing oxidative stress, promoting cell death in cancer cells, and protecting against neurodegeneration. 6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid has also been shown to modulate the activity of various signaling pathways involved in cell growth and survival.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid in lab experiments is its ability to selectively bind to metal ions, making it a useful tool for studying metal ion-dependent processes. However, one limitation of using 6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid is its potential toxicity, particularly at high concentrations.

Future Directions

There are several potential future directions for 6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid research, including further exploring its therapeutic potential for various diseases, developing new methods for synthesizing 6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid, and investigating its potential as a diagnostic tool for detecting metal ion imbalances in various diseases. Additionally, 6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid could be further studied as a tool for studying metal ion-dependent processes in various biological systems.
In conclusion, 6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid is a chemical compound with potential applications in various scientific research fields. Its ability to selectively bind to metal ions makes it a useful tool for studying metal ion-dependent processes, and its potential therapeutic applications make it an interesting compound for further research.

Synthesis Methods

6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid can be synthesized through a multi-step process, starting with the reaction of 2-chloronicotinic acid with trifluoropropylamine to yield 6-(3,3,3-trifluoropropyl)nicotinic acid. This compound is then converted to 6-(3,3,3-Trifluoropropylcarbamoyl)pyridine-2-carboxylic acid through a carbamoylation reaction using phosgene or triphosgene.